Cas no 1334101-80-2 (3-ethoxy-N-methylspiro[3.4]octan-1-amine)

• Product Name: 3-ethoxy-N-methylspiro[3.4]octan-1-amine
• CAS No: 1334101-80-2
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5188334
• PubChem ID: 53622909
• Update Time: 2026-03-05

3-ethoxy-N-methylspiro[3.4]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-N-methylspiro[3.4]octan-1-amine

• Inchi： 1S/C11H21NO/c1-3-13-10-8-9(12-2)11(10)6-4-5-7-11/h9-10,12H,3-8H2,1-2H3
• InChI Key： JWOJVXYJLYKMRD-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C21CCCC2)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-ethoxy-N-methylspiro[3.4]octan-1-amine

Recent Advances in the Study of 3-ethoxy-N-methylspiro[3.4]octan-1-amine (CAS: 1334101-80-2)

3-ethoxy-N-methylspiro[3.4]octan-1-amine (CAS: 1334101-80-2) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spiro[3.4]octane scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 3-ethoxy-N-methylspiro[3.4]octan-1-amine has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving key intermediates such as spiro[3.4]octan-1-one, which was subsequently functionalized with an ethoxy group and a methylamine moiety. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

Pharmacological evaluations of 3-ethoxy-N-methylspiro[3.4]octan-1-amine have revealed its affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. In vitro assays demonstrated its selective binding to the 5-HT_2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, preliminary in vivo studies in rodent models have shown that the compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and a manageable half-life.

One of the most intriguing aspects of 3-ethoxy-N-methylspiro[3.4]octan-1-amine is its potential as a scaffold for further medicinal chemistry optimization. Researchers have begun exploring derivatives of this compound to enhance its selectivity and efficacy. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of several analogs with modified ethoxy and amine substituents, leading to improved receptor binding profiles and reduced off-target effects.

Despite these promising findings, challenges remain in the development of 3-ethoxy-N-methylspiro[3.4]octan-1-amine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and scalability of synthesis need to be addressed in future studies. Nevertheless, the compound represents a valuable addition to the toolkit of medicinal chemists and holds significant promise for the development of novel CNS therapeutics.

In conclusion, 3-ethoxy-N-methylspiro[3.4]octan-1-amine (CAS: 1334101-80-2) is a compound of considerable interest in the field of chemical biology and drug discovery. Its unique structural features, combined with its promising pharmacological properties, make it a compelling candidate for further research and development. Ongoing studies are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.